Cas no 1159598-33-0 ((S)-4-Methyl-2-(hydroxymethyl)morpholine)

• Product Name: (S)-4-Methyl-2-(hydroxymethyl)morpholine
• CAS No: 1159598-33-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD16294695
• CID: 2083407
• PubChem ID: 40152302
• Update Time: 2025-10-28

(S)-4-Methyl-2-(hydroxymethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-2-(hydroxymethyl)morpholine
• (S)-(4-Methylmorpholin-2-yl)methanol
• (S)-(4-Methyl-morpholin-2-yl)-methanol
• MFCD16294695
• [(2S)-4-METHYLMORPHOLIN-2-YL]METHANOL
• CS-0061772
• 2-Morpholinemethanol, 4-methyl-, (2S)-
• VGTADGNSGCICTA-LURJTMIESA-N
• 1159598-33-0
• (S)-(4-methylmorpholin-2-yl)-methanol
• DB-189970
• SCHEMBL1183770

• MDL： MFCD16294695
• Inchi： 1S/C6H13NO2/c1-7-2-3-9-6(4-7)5-8/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： VGTADGNSGCICTA-LURJTMIESA-N
• SMILES： O1CCN(C)C[C@H]1CO

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 177.0±20.0 ºC (760 Torr),
• Flash Point: 60.9±21.8 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (S)-4-Methyl-2-(hydroxymethyl)morpholine

Comprehensive Overview of (S)-4-Methyl-2-(hydroxymethyl)morpholine (CAS No. 1159598-33-0): Properties, Applications, and Industry Insights

(S)-4-Methyl-2-(hydroxymethyl)morpholine (CAS No. 1159598-33-0) is a chiral morpholine derivative gaining significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by its hydroxymethyl and methyl substituents on the morpholine ring, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in asymmetric catalysis and drug development. Its stereospecific configuration (S-enantiomer) enhances its utility in enantioselective reactions, aligning with the growing demand for chiral auxiliaries in modern organic chemistry.

Recent trends in green chemistry and sustainable synthesis have amplified interest in (S)-4-Methyl-2-(hydroxymethyl)morpholine. Researchers are exploring its role in reducing waste generation and improving atom economy, addressing key questions like "How can chiral building blocks optimize drug synthesis efficiency?" or "What are the eco-friendly applications of morpholine derivatives?". The compound’s water solubility and low toxicity profile further support its adoption in environmentally conscious methodologies, making it a topic of frequent searches in academic and industrial databases.

From a structural perspective, the morpholine core of this compound provides rigidity and hydrogen-bonding capabilities, while the hydroxymethyl group offers a reactive site for further functionalization. These attributes make it invaluable in designing protease inhibitors, kinase modulators, and other small-molecule therapeutics. Analytical techniques such as HPLC and chiral chromatography are often employed to ensure high enantiopurity (>99% ee), a critical parameter for regulatory compliance in pharmaceutical manufacturing.

Beyond pharmaceuticals, (S)-4-Methyl-2-(hydroxymethyl)morpholine finds niche applications in material science, particularly in polymer crosslinking and coating formulations. Its bifunctional nature (hydroxyl and amine groups) enables covalent bonding with epoxy resins or polyurethanes, enhancing material durability—a feature frequently queried in patents and industrial forums. The compound’s stability under physiological conditions also sparks interest in bioconjugation strategies for targeted drug delivery systems.

Market analysts highlight the rising demand for high-purity chiral intermediates like CAS No. 1159598-33-0, driven by advancements in personalized medicine and biologics. Frequently searched terms such as "chiral morpholine suppliers" or "S-enantiomer applications" reflect this trend. Regulatory agencies, including the FDA and EMA, emphasize the need for rigorous quality control in chiral compound production, further underscoring the importance of reliable synthesis protocols for this molecule.

In summary, (S)-4-Methyl-2-(hydroxymethyl)morpholine exemplifies the intersection of structural ingenuity and practical utility in contemporary chemistry. Its role in addressing challenges like stereoselective synthesis and sustainable manufacturing positions it as a compound of enduring relevance, warranting continued exploration in both academic and industrial settings.